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Compound of Interest

Compound Name: Ethyl phenethyl acetal

Cat. No.: B150114

For Researchers, Scientists, and Drug Development Professionals

Introduction

Ethyl phenethyl acetal (CAS No. 2556-10-7) is a fragrance ingredient with a complex and
versatile olfactory profile, characterized by fresh, green, and floral notes.[1][2] Its unique scent,
reminiscent of hyacinth, muguet, and green leaves, makes it a valuable component in a variety
of fragrance compositions.[2] Furthermore, its reported good chemical stability suggests its
suitability for use in a range of product formats.[2]

These application notes provide a comprehensive overview of the available data on ethyl
phenethyl acetal and detailed protocols for its evaluation and use in perfumery. The
information is intended to guide researchers and formulators in harnessing the potential of this
intriguing fragrance molecule.

Physicochemical and Olfactory Properties

A summary of the known quantitative data for ethyl phenethyl acetal is presented in Table 1. It
is important to note that specific data for some parameters, such as the odor threshold, are not
readily available in the public domain and would require experimental determination.

Table 1: Physicochemical and Olfactory Properties of Ethyl Phenethyl Acetal
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Property Value Source
) Benzene, [2-(1-
Chemical Name [3]
ethoxyethoxy)ethyl]-

CAS Number 2556-10-7 [1]I3]
Molecular Formula C12H1802 [31[4]
Molecular Weight 194.27 g/mol [3114]
Appearance Colorless to light yellow liquid [3]

Green, floral, hyacinth, with

Odor Profile notes of muguet and green [2]
leaves.
Vapor Pressure (estimated) 0.056 mmHg @ 25 °C [2]

Recommended Use Level in
Up to 5% [1]
Fragrance Concentrate

) 36 months or longer if stored
Shelf Life [2]

properly.

Safety Assessment Framework

A complete safety assessment for ethyl phenethyl acetal is not publicly available. However, a
risk assessment can be framed using a "read-across" approach, leveraging data from
structurally related compounds such as phenethyl alcohol and other phenethyl derivatives. The
Flavor and Extract Manufacturers Association (FEMA) has reaffirmed the GRAS (Generally
Recognized As Safe) status for a group of phenethyl alcohol, aldehyde, acid, and related
acetals and esters used as flavoring ingredients, based on their rapid absorption, metabolic
detoxification, and excretion.[5]

A comprehensive safety evaluation should follow the principles outlined by the Research
Institute for Fragrance Materials (RIFM), which includes an analysis of existing data, in silico
analysis, and identification of suitable analogs for read-across.[6] The following flowchart
illustrates a typical safety assessment workflow.
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Caption: A flowchart for the safety assessment of a fragrance ingredient.

Experimental Protocols

The following protocols are designed to enable a thorough evaluation of ethyl phenethyl
acetal for its use in perfumery.

Olfactory Threshold Determination

Objective: To determine the lowest concentration of ethyl phenethyl acetal detectable by a
human sensory panel.

Materials:

Ethyl phenethyl acetal (high purity)

Odorless solvent (e.qg., dipropylene glycol, ethanol)

Glass vials or smelling strips

Controlled environment with neutral odor and adequate ventilation
Protocol:

» Stock Solution Preparation: Prepare a stock solution of ethyl phenethyl acetal in the
chosen solvent at a concentration of 1% (w/w).

» Serial Dilutions: Prepare a series of dilutions from the stock solution. A logarithmic dilution
series (e.g., 10-fold dilutions) is recommended to cover a wide concentration range.

o Sample Presentation: For each dilution, apply a standardized amount to a smelling strip or
into a coded glass vial. A blank (solvent only) should also be prepared.

e Sensory Panel: Recruit a panel of at least 15-20 screened and trained assessors.

o Testing Procedure: Present the samples to the panelists in a randomized and balanced
order. The "three-alternative forced-choice" (3-AFC) method is recommended, where
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panelists are presented with three samples, two of which are blanks and one contains the
odorant, and they must identify the different sample.

o Data Analysis: The detection threshold is typically defined as the concentration at which 50%
of the panel can correctly detect the odorant. This can be calculated using statistical
methods such as probit analysis.

Stability Testing

Objective: To evaluate the stability of ethyl phenethyl acetal in various product bases under
different environmental conditions.

Materials:

Ethyl phenethyl acetal

Product bases (e.g., ethanol for fine fragrance, lotion base, soap base)

Glass containers

Environmental chambers (for controlled temperature and humidity)

UV light chamber
Protocol:

o Sample Preparation: Incorporate ethyl phenethyl acetal into the selected product bases at
a typical use concentration (e.g., 0.5-2.0%). Prepare a control sample of each base without
the fragrance ingredient.

o Storage Conditions: Store the samples under the following conditions:
o Accelerated Stability (High Temperature): 40°C and 45°C for 1, 2, and 3 months.[7]
o Freeze-Thaw Cycling: Three cycles of 24 hours at -10°C followed by 24 hours at 25°C.[7]

o Light Exposure: Exposure to controlled UV light to simulate exposure to sunlight.[7]
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o Real-Time Stability: 25°C with 60% relative humidity for the intended shelf life of the
product (e.g., 12, 24, 36 months).

» Evaluation: At each time point, evaluate the samples for:

o Olfactory Changes: Compare the scent of the aged samples to a fresh sample. Note any
changes in character or intensity.

o Physical and Chemical Properties: Assess changes in color, pH, viscosity, and signs of
separation or precipitation.[7]

o Analytical Chemistry: Use Gas Chromatography-Mass Spectrometry (GC-MS) to quantify
the concentration of ethyl phenethyl acetal and identify any degradation products.

Caption: A workflow for conducting fragrance stability testing.

Olfactory Signaling Pathway

The perception of fragrance molecules like ethyl phenethyl acetal begins with their interaction
with olfactory receptors in the nasal cavity. This interaction initiates a signal transduction
cascade that ultimately leads to the perception of smell in the brain.

Caption: A simplified diagram of the olfactory signal transduction pathway.[6]

Conclusion

Ethyl phenethyl acetal is a promising fragrance ingredient with a desirable olfactory profile
and good stability. While there are gaps in the publicly available quantitative data, the protocols
outlined in these application notes provide a robust framework for its comprehensive
evaluation. By following these methodologies, researchers and perfumers can confidently
assess its performance, stability, and safety, paving the way for its innovative use in a new
generation of fragranced products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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